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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These instructions provide a detailed overview of Heliosit Orthodontic, a light-curing, single-

component bonding material. The following sections outline its composition, material

properties, and recommended protocols for application in research and clinical settings.

Material Composition and Properties
Heliosit Orthodontic is a resin-based composite designed for the bonding of orthodontic

brackets. Its formulation as a single-component material eliminates the need for mixing,

offering ease of use and consistent material properties.[1][2] The material is highly transparent,

which facilitates a thorough cure upon exposure to polymerization light.[3][4][5]

Table 1: Chemical Composition of Heliosit Orthodontic
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Component Percentage (by weight) Function

Monomer Matrix ~85%

Urethane dimethacrylate

(UDMA)
Not specified Provides strength and flexibility

Bisphenol A-glycidyl

methacrylate (Bis-GMA)
Not specified

Forms the primary resin

backbone

Decandiol dimethacrylate Not specified
Cross-linking agent, adjusts

viscosity

Filler ~14%

Highly dispersed silicon

dioxide
Not specified

Reinforces the matrix,

improves handling

Additives ~1%

Catalysts and Stabilizers Not specified
Initiates and controls the

polymerization reaction

Source: Ivoclar Vivadent.[6][7][8][9]

Table 2: Physical and Mechanical Properties

Property Value

Flexural Strength 80 MPa[4][10]

Bond Strength to Etched Enamel

Ceramic Brackets 10 MPa[10]

Metal Brackets 12 MPa[10]

Recent in-vitro studies have further investigated the shear bond strength (SBS) of Heliosit
Orthodontic. One study reported a mean SBS of 10.93 MPa (± 1.71 MPa), which was found to

be lower than some other orthodontic adhesives like Transbond XT and Bracepaste.[11][12]

However, another study concluded that the bond strength is clinically acceptable and sufficient
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for everyday use, with the added benefit of potentially reducing enamel damage upon

debonding.[13] A clinical trial comparing Heliosit Orthodontic with Transbond XT found no

statistically significant difference in bond failure rates over a six-month period, with failure rates

of 6.0% and 8.1% respectively.[9]

Experimental and Application Protocols
The following protocols are derived from the manufacturer's instructions for use and published

research methodologies.

Protocol 1: Standard Bracket Bonding Procedure

This protocol outlines the steps for bonding orthodontic brackets to the enamel surface.

Enamel Surface Preparation:

Thoroughly clean the enamel surface using a pumice slurry and a prophy cup.

Rinse the surface with water and dry with oil-free air.

Isolation:

Isolate the teeth to be bonded using cotton rolls or a dental dam to prevent saliva

contamination.

Acid Etching:

Apply a 37% phosphoric acid etching gel (e.g., Total Etch) to the enamel surface where

the bracket will be placed.[2][3][5][6][8][14][15]

Allow the etchant to remain on the surface for 30 to 60 seconds. For heavily fluoridated

enamel, a longer etching time may be necessary.[6][7][16]

The etched surface should have a distinct, chalky-white appearance. If this is not

achieved, re-etch for an additional 30 seconds.[6][7][16]

Rinsing and Drying:
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Thoroughly rinse the etched surface with a stream of water for at least 15 seconds to

completely remove the etchant.

Dry the surface with clean, oil-free air until the chalky-white appearance is restored. It is

critical that the surface remains free from contamination from this point forward.

Bracket Preparation:

Prepare the bracket base according to the manufacturer's instructions. This typically

involves ensuring the bonding surface is clean and free of any contaminants.

Application of Heliosit Orthodontic:

Apply a small, uniform layer of Heliosit Orthodontic directly to the bracket base. No

separate primer is required on the enamel surface.[9]

Bracket Placement and Curing:

Position the bracket on the etched enamel surface. The light-curing nature of the material

allows for ample time to achieve precise placement without the pressure of a setting time.

[1][2][3][5][15]

Once positioned, press the bracket firmly to express any excess adhesive.

Remove any excess adhesive from the bracket margins with a dental explorer or

microbrush before curing.

Light-cure the adhesive. The manufacturer recommends a two-step curing process:

Cure for 20 seconds from the cervical (gingival) aspect to initially fix the bracket in

place.[16]

Follow with an additional 20 seconds of curing from the incisal (occlusal) aspect for

complete polymerization.[16]

The bond is strong enough for immediate archwire engagement after the curing cycle is

complete.[16]
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Surface Preparation Adhesive Application

1. Clean Enamel 2. Isolate Tooth 3. Etch Enamel
(30-60s) 4. Rinse & Dry 5. Apply Heliosit

to Bracket

Proceed when surface
is chalky-white 6. Position Bracket 7. Light Cure

(20s Cervical, 20s Incisal)
Ready for
Archwire

Click to download full resolution via product page

Caption: Standard workflow for bonding orthodontic brackets using Heliosit Orthodontic.

Storage and Handling
Storage: Store Heliosit Orthodontic at a temperature between 2-28 °C (36-82 °F).[16]

Handling:

Avoid exposure of the material to direct light, as this can cause premature polymerization.

Syringes should be resealed immediately after use.[7][16]

Uncured material may cause skin irritation or sensitization. Avoid contact with skin,

mucous membranes, and eyes.[16][17][18] In case of contact, wash the affected area with

soap and water.

Safety Information
Contraindications: Do not use in patients with a known allergy to any of the material's

components, particularly methacrylates.[6][16]

Hazards: The product is classified as a skin and eye irritant and may cause an allergic skin

reaction.[17][18] Refer to the Safety Data Sheet (SDS) for comprehensive hazard and first-

aid information.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.amtouch.com/shop-by-category/preventives/heliosit-orthodontic-refill/
https://dentmaterial.com/ivoclar-heliosit-orthodontic-adhesive-composite-3-syringes
https://universaldental.com.pk/product/heliosit-orthodontic/
https://pdf.medicalexpo.com/pdf/ivoclar-vivadent/heliosit-orthodontic/72878-121607.html
https://www.darbydental.com/categories/Orthodontics/Bonding-and-Etching/Heliosit-Orthodontic/9536045
https://www.manualsdir.com/manuals/773903/ivoclar-vivadent-heliosit-orthodontic.html
https://www.janda-dental.cz/user/related_files/heliosit-orthodontic.pdf
https://www.indiamart.com/proddetail/ivoclar-heliosit-orthodontic-pack-of-3-22989376797.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5484272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5484272/
https://ivodent.hu/__docs/492_d8065392a5ee60687ae2b2f0dd282b71.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10804051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10804051/
https://f1000research-files.f1000.com/manuscripts/154763/d09f6d73-3015-41a9-80dd-2c405fa934c5_141328_-_ritesh_singla.pdf?doi=10.12688/f1000research.141328.1&gtmKey=GTM-PCBS9JK&immUserUrl=https%3A%2F%2Ff1r-proxy.f1krdev.com%2Feditor%2Fmember%2Fshow%2F&otid=1bc074d1-3db4-47ed-9f80-df1a4a3f2ab4&s3BucketUrl=https%3A%2F%2Ff1000research-files.f1000.com&submissionUrl=%2Ffor-authors%2Fpublish-your-research&transcendEnv=cm&transcendId=ef49a3f1-d8c1-47d6-88fc-50e41130631f&numberOfBrowsableCollections=72&numberOfBrowsableInstitutionalCollections=6&numberOfBrowsableGateways=49
https://www.djas.org/abstractArticleContentBrowse?paginateValue=32522&abstractArticle=abstractArticle&jpdAbstractArticle=&documentType=Article&jCode=DJAS&jid=102&art_volume=4&art_issue=1&art_page=&numberResult=10&id=32521&sortType=
https://www.dentalcompare.com/4604-Composite-Polishing-Systems/33207-Heliosit-Orthodontic/
https://www.smiledentalstore.com/ivoclar-heliosit-orthodontic-adhesive/
https://ivodent.hu/__docs/666_be355e7a2f0ca180f0e1c663ab432a33.pdf
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/LTV958
https://lavadent.com/wp-content/uploads/MSDS-Heliosit-Orthodontic.pdf
https://www.benchchem.com/product/b12652425#instructions-for-use-for-heliosit-orthodontic
https://www.benchchem.com/product/b12652425#instructions-for-use-for-heliosit-orthodontic
https://www.benchchem.com/product/b12652425#instructions-for-use-for-heliosit-orthodontic
https://www.benchchem.com/product/b12652425#instructions-for-use-for-heliosit-orthodontic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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